Cas no 1992996-35-6 (3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride)
3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride
- 3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride
-
- MDL: MFCD27996012
- Inchi: 1S/C13H21N3.2ClH/c1-3-11(4-1)10-16-8-7-15-13(16)12-5-2-6-14-9-12;;/h7-8,11-12,14H,1-6,9-10H2;2*1H
- InChI Key: XVNQXPLSYZDHDB-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C=CN=C1C1CNCCC1)CC1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 227
- Topological Polar Surface Area: 29.8
3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB416639-500 mg |
3-[1-(Cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride |
1992996-35-6 | 500MG |
€432.20 | 2023-02-19 | ||
| abcr | AB416639-1 g |
3-[1-(Cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride |
1992996-35-6 | 1 g |
€573.00 | 2023-07-19 | ||
| TRC | C134840-100mg |
3-[1-(Cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride |
1992996-35-6 | 100mg |
$ 275.00 | 2022-06-06 | ||
| TRC | C134840-250mg |
3-[1-(Cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride |
1992996-35-6 | 250mg |
$ 565.00 | 2022-06-06 | ||
| TRC | C134840-500mg |
3-[1-(Cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride |
1992996-35-6 | 500mg |
$ 900.00 | 2022-06-06 | ||
| abcr | AB416639-500mg |
3-[1-(Cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride; . |
1992996-35-6 | 500mg |
€461.00 | 2025-02-20 | ||
| abcr | AB416639-1g |
3-[1-(Cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride; . |
1992996-35-6 | 1g |
€557.00 | 2025-02-20 | ||
| Ambeed | A774713-1g |
3-[1-(CYclobutylmethyl)-1h-imidazol-2-yl]piperidine dihydrochloride |
1992996-35-6 | 95% | 1g |
$534.0 | 2024-07-28 |
3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride
3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine Dihydrochloride: A Comprehensive Overview
The compound 3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride (CAS No. 1992996-35-6) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This molecule is characterized by its unique structure, which combines a cyclobutylmethyl group, an imidazole ring, and a piperidine moiety, all of which contribute to its distinctive chemical properties and biological activity. Recent advancements in medicinal chemistry have highlighted the importance of such complex structures in drug discovery, particularly in targeting intricate biological pathways.
The cyclobutylmethyl group within the molecule introduces a rigid and strained structure, which can enhance the compound's stability and bioavailability. This feature is particularly advantageous in drug design, as it allows for better absorption and distribution within the body. The imidazole ring, on the other hand, is known for its ability to form hydrogen bonds, making it a versatile component in medicinal compounds. Its presence in this molecule suggests potential interactions with various biological targets, such as enzymes or receptors.
The piperidine moiety adds another layer of complexity to the molecule's structure. Piperidine rings are commonly found in pharmaceutical agents due to their ability to modulate pharmacokinetic properties and enhance binding affinity to target proteins. In this compound, the piperidine ring likely plays a crucial role in stabilizing the overall structure and improving its pharmacological profile.
Recent studies have explored the potential of 3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride in treating central nervous system disorders. Researchers have reported that this compound exhibits promising activity in preclinical models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with key neurotransmitter systems makes it a compelling candidate for further investigation.
In addition to its neurological applications, this compound has also shown potential in oncology research. Preclinical data indicate that it may possess anti-tumor properties by inhibiting the proliferation of cancer cells through mechanisms that involve modulation of cell cycle regulation and induction of apoptosis. These findings underscore its versatility as a multi-targeted therapeutic agent.
The synthesis of 3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride involves a series of intricate organic reactions, including cyclization, alkylation, and hydrogenation steps. These processes require precise control over reaction conditions to ensure high yields and optimal purity of the final product. The development of efficient synthetic routes for this compound remains an active area of research, driven by its growing demand in both academic and industrial settings.
From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure, confirming the presence of all functional groups and verifying its stereochemical integrity. Such detailed characterization is essential for ensuring the reliability and reproducibility of experimental results in downstream applications.
Looking ahead, the continued exploration of 3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride holds great promise for advancing our understanding of complex biological systems and developing novel therapeutic interventions. Its unique combination of structural features positions it as a valuable tool in the arsenal of modern drug discovery.
1992996-35-6 (3-1-(Cyclobutylmethyl)-1H-imidazol-2-ylpiperidine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)